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Compound of Interest

Compound Name: 2-Amino-5-methoxypyridine
CAS No.: 10167-97-2
Cat. No.: B021397
Get Quote
. J

Executive Summary & Compound Profile

Welcome to the technical support hub for 2-Amino-5-methoxypyridine. As a Senior
Application Scientist, | often see researchers struggle with this compound not because the
chemistry is difficult, but because its physical properties are deceptive.

The most critical data point you need is this: The melting point is approximately 38°C (100°F).

Many researchers assume their product is impure because it remains an oil or a sticky gum at
room temperature.[1] Often, this is not a failure of synthesis, but a thermodynamic reality of the
molecule. This guide focuses on distinguishing between physical state issues and actual
chemical impurities, providing robust protocols for remediation.

Physicochemical Data Table
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Property Value Critical Note

CAS 10167-97-2

Near ambient temperature.[1]

Impurities will significantly

Melting Point 38°C - 41°C ) )

depress this, causing

"permanent" oiling.[1]

- ) Vacuum distillation is a viable

Boiling Point 130°C @ 10 mmHg o

purification method.[1]

o Sufficiently basic for acid-base

pKa ~6.8 (Pyridine N) )

extraction.[1]

Highly soluble in polar
Solubility MeOH, DCM, EtOAc organics; poor solubility in

Hexanes/Heptane.

) ) ) Darkens rapidly upon air

Appearance Off-white solid to dark oil

exposure (oxidation).[1]

Module 1: Troubleshooting Guides (FAQ Format)
Issue 1: "My product is a dark brown oil and won't
crystallize."

Diagnosis: This is likely a combination of Melting Point Depression and Oxidative
Oligomerization.[1] Because the pure melting point is so low (38°C), even 2-3% impurity can
suppress the freezing point below room temperature. The color comes from trace N-oxide
formation or azo-coupling byproducts, which are highly chromophoric even at ppm levels.[1]

Corrective Action:

e Do not attempt standard recrystallization (heating and cooling) immediately.[1] You will likely
just get an oil again.

o Perform the "pH Swing" (Acid-Base Extraction) to remove non-basic colored tars.[1]
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e Triturate at -20°C. Dissolve the oil in a minimum amount of Et20 or MTBE, add Pentane until
cloudy, and store in a freezer.

Issue 2: "l have trace starting material (2-Bromo- or 2-
lodo-5-methoxypyridine) left."

Diagnosis: Incomplete halogen displacement.[1] Mechanism: The starting material (2-halo-
pyridine) is significantly less basic than the product.[1] The amino group on your product (2-
Amino-5-methoxypyridine) provides a "handle"” for protonation that the starting material lacks.

[1]
Corrective Action: Use the pKa-Driven Separation Protocol (detailed below).

e Logic: At pH 2-3, the product is protonated (water-soluble).[1] The halo-pyridine remains
neutral (organic-soluble).[1]

Issue 3: "The product turns black after storage."

Diagnosis: Autoxidation.[1] Aminopyridines are electron-rich and prone to oxidation at the ring
nitrogen or amino group, forming colored N-oxides or diazo species.[1]

Corrective Action:
o Storage: Must be stored under Argon/Nitrogen at 4°C or -20°C.

o Remediation: Dissolve in DCM and pass through a short pad of basic alumina or silica gel
(eluting with EtOAc/Hexane).[1]

Module 2: Core Purification Protocols
Protocol A: The "pH Swing" (Acid-Base Purification)

Best for: Removing non-basic impurities (halides, tars, neutral starting materials).
Reagents:
e 1M or 2M HCI

» Dichloromethane (DCM) or Ethyl Acetate (EtOACc)[1][2]
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e 50% NaOH or saturated Na2CO3

e Brine[1]

Step-by-Step:

Dissolution: Dissolve crude reaction mixture in EtOAc (10 mL per gram).
» Protonation (Extraction 1): Extract the organic layer with 1M HCI (3 x volumes).
o Checkpoint: The product is now in the Aqueous Acid layer (as the hydrochloride salt).

o Waste: The organic layer contains your non-basic impurities (starting halides, neutral tars).
Discard after TLC confirmation.

e Washing: Wash the combined acidic aqueous layers once with fresh EtOAc to remove
entrained organics.[1]

» Basification: Cool the aqueous layer in an ice bath (exothermic). Slowly adjust pH to >10
using 50% NaOH or Na2CO3.[1]

o Observation: The solution will turn cloudy or oil out as the free base regenerates.
» Recovery (Extraction 2): Extract the cloudy aqueous mixture with DCM (3 x volumes).

e Drying: Dry combined DCM layers over Na2S0O4, filter, and concentrate in vacuo.

Protocol B: Adsorbent Decolorization

Best for: Removing stubborn color from material that is chemically pure (by NMR) but visually
degraded.

Reagents:
o Activated Charcoal (Norit or Darco)[1]
e Methanol or Ethanol

o Celite (Filter aid)[1]
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Step-by-Step:

e Dissolve the compound in Methanol (10 mL/g).

Add Activated Charcoal (5-10 wt% relative to substrate).[1]

Heat to reflux for 15-30 minutes. Do not boil dry.

Prepare a filter funnel with a pad of Celite.[1]

Filter the hot solution through the Celite pad.[1]

Concentrate the filtrate.[1][3] If color persists, repeat or switch to a silica plug filtration.[1]

Module 3: Logic Visualization

The following diagrams illustrate the decision-making process and the chemical logic behind
the purification strategies.

Workflow 1: Purification Decision Tree
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Crude 2-Amino-5-methoxypyridine
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Caption: Decision matrix for selecting purification method based on physical state and impurity
profile.[1]

Workflow 2: The Acid-Base "Switch" Mechanism
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Crude Mixture
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Contains: Product-H+ Cl-
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Extract with DCM Pure Product

Add NaOH (pH > 10)
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Caption: Mechanistic flow of the Acid-Base separation exploiting the basicity of the amino-

pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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